Cas no 2172114-11-1 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid)

• Product Name: 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid
• CAS No: 2172114-11-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6266669
• PubChem ID: 165806420
• Update Time: 2025-10-28

2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid
• 2172114-11-1
• EN300-1498916
• 2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetyl}azetidin-3-yl)acetic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-15-18(16-30)13-27(32)33)14-19-7-1-6-12-25(19)29-28(34)35-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,18-19,24-25H,1,6-7,12-17H2,(H,29,34)(H,32,33)
• InChI Key： VRLAWYUJSAFZBT-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid

Introduction to 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid (CAS No. 2172114-11-1)

2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid, identified by its unique Chemical Abstracts Service (CAS) number 2172114-11-1, represents a sophisticated compound with significant potential in the realm of pharmaceutical and biochemical research. This molecule, characterized by its intricate structure, has garnered attention due to its novel pharmacological properties and the promising applications it holds in addressing various therapeutic challenges.

The molecular architecture of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid incorporates several key functional groups that contribute to its unique chemical behavior. The presence of a fluorene moiety and a methoxycarbonyl group enhances its solubility and stability, making it a viable candidate for further development in drug formulations. Additionally, the azetidine ring introduces a rigid structure that can interact selectively with biological targets, which is crucial for designing molecules with high specificity and efficacy.

In recent years, there has been a growing interest in the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacokinetic properties. The compound 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid fits well within this category, as it combines the structural features of peptides with the stability and bioavailability of small molecules. This approach has been particularly successful in the design of inhibitors for enzyme targets, where precise binding interactions are essential.

One of the most compelling aspects of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid is its potential as a lead compound in the development of novel therapeutics. Researchers have been exploring its efficacy in various preclinical models, particularly in targeting enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests that it may have applications in treating conditions such as arthritis, inflammatory bowel disease, and even certain types of cancer.

The synthesis of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-yl)acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies has been instrumental in achieving the desired molecular structure. These synthetic methodologies not only highlight the compound's complexity but also demonstrate the capabilities of modern chemical synthesis.

From a computational chemistry perspective, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin-3-y lacetic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into its binding affinity and selectivity, which are critical factors in drug design. The computational results have guided experimental efforts, leading to optimized derivatives with enhanced pharmacological properties.

The potential therapeutic applications of 2-(1-{2}-({(9H-fluoren)-9 -yl)methoxycarbonyl}amino)cyclohexylacetyl}azetidin -3 -y lacetic acid extend beyond inflammation management. Preliminary data suggest that it may also have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as many therapeutics designed for neurological disorders face significant challenges in this regard.

In conclusion, CAS No. 2172114 - 11 -1, corresponding to 2-(1-{2 - 2 - ({(9H-fluoren - 9 - ylmethoxycarbonyl } amino ) cyclohex ylacetyl } azetid ine - 3 - y l ) acetic acid, represents a promising compound with diverse therapeutic potential. Its unique structural features, coupled with advanced synthetic methodologies and computational studies, position it as a valuable asset in pharmaceutical research. As ongoing studies continue to uncover its full potential, it is likely that this molecule will play an increasingly important role in the development of next-generation therapeutics.